![molecular formula C9H11ClN2 B2874677 4-chloro-5H,6H,7H,8H,9H-cyclohepta[d]pyrimidine CAS No. 1339703-00-2](/img/structure/B2874677.png)
4-chloro-5H,6H,7H,8H,9H-cyclohepta[d]pyrimidine
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Description
4-chloro-5H,6H,7H,8H,9H-cyclohepta[d]pyrimidine, also known as CCP, is a heterocyclic compound that has gained significant interest in the scientific community due to its potential applications in several fields, including medicine, agriculture, and materials science.
Scientific Research Applications
Synthesis of Janus Kinase (JAK) Inhibitors
4-chloro-7H-pyrrolo[2,3-d]pyrimidine is a key building block in the synthesis of JAK inhibitors, which are compounds that inhibit the activity of the JAK family of enzymes . These inhibitors play a crucial role in the JAK-STAT signaling pathway, which is involved in cell division, death, and tumor formation processes. Disruption in this pathway can lead to diseases affecting the immune system. The compound’s utility in synthesizing FDA-approved JAK inhibitors like ruxolitinib, tofacitinib, and oclacitinib, as well as those in clinical trials such as baricitinib and filgotinib, highlights its significance in medicinal chemistry.
Antifungal and Antimicrobial Applications
Derivatives of pyrimidine, including those related to 4-chloro-5H,6H,7H,8H,9H-cyclohepta[d]pyrimidine, have been synthesized with in vitro antimicrobial activity . These compounds are valuable for developing new treatments against resistant strains of fungi and bacteria, contributing to the field of infectious diseases.
properties
IUPAC Name |
4-chloro-6,7,8,9-tetrahydro-5H-cyclohepta[d]pyrimidine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11ClN2/c10-9-7-4-2-1-3-5-8(7)11-6-12-9/h6H,1-5H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGAFCKBFBZWLMN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(CC1)N=CN=C2Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11ClN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.65 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1339703-00-2 |
Source
|
Record name | 4-chloro-5H,6H,7H,8H,9H-cyclohepta[d]pyrimidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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